Cas no 1895455-04-5 (2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 1895455-04-5
• MF: C₆H₅BrF₂OS
• MW: 243.069106817245
• CID: 6333353
• PubChem ID: 68446397
• Update Time: 2025-06-09

2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol
• EN300-1949032
• 1895455-04-5
• SCHEMBL2933110

• Inchi： 1S/C6H5BrF2OS/c7-4-1-5(11-2-4)6(8,9)3-10/h1-2,10H,3H2
• InChI Key： IAGKQFVHKHSNQI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CO)(F)F

Computed Properties

• Exact Mass: 241.92125g/mol
• Monoisotopic Mass: 241.92125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-(4-Bromothiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1895455-04-5): Properties, Applications, and Industry Insights

The compound 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1895455-04-5) is a highly specialized organofluorine derivative with a unique molecular structure combining a bromothiophene moiety and a difluoroethanol group. This structural configuration endows the molecule with distinct physicochemical properties, making it a valuable intermediate in pharmaceutical research, material science, and agrochemical development. As the demand for fluorinated compounds surges in modern chemistry, this compound has garnered significant attention for its potential in drug discovery and functional material design.

One of the most compelling aspects of 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol is its role in medicinal chemistry. The presence of both bromine and fluorine atoms offers strategic sites for further functionalization, enabling the synthesis of bioactive molecules. Researchers are particularly interested in its application for developing kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent polymerases. The compound's lipophilicity and metabolic stability, enhanced by fluorine substitution, make it a promising candidate for optimizing drug-like properties.

In the realm of material science, CAS No. 1895455-04-5 serves as a precursor for conductive polymers and organic electronic materials. The thiophene backbone facilitates π-conjugation, while the difluoroethanol segment introduces polarity, enabling tunable solubility for thin-film processing. This dual functionality addresses key challenges in flexible electronics and OLED (organic light-emitting diode) technologies, where researchers seek to balance charge transport with environmental stability.

Environmental and green chemistry considerations have also shaped recent studies on this compound. Innovations in catalytic bromination and fluorination methodologies aim to improve the sustainability of its synthesis. Industry leaders are exploring flow chemistry approaches to minimize waste generation, responding to regulatory pressures and the growing market preference for eco-friendly chemical processes.

From an analytical perspective, 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol presents interesting characteristics in NMR spectroscopy (notably ¹⁹F NMR) and mass spectrometry due to its distinctive isotopic pattern. These features facilitate its identification in complex matrices, supporting quality control in high-throughput screening workflows. The compound's chromatographic behavior has been documented across various HPLC and GC systems, providing valuable data for method development.

The commercial landscape for CAS 1895455-04-5 reflects broader trends in fine chemical supply chains. With increasing demand from contract research organizations (CROs) and academic laboratories, suppliers are optimizing multi-gram scale synthesis protocols while maintaining strict QC specifications. Market analyses indicate growing interest from Asia-Pacific regions, particularly for applications in optoelectronic materials and bioconjugation technologies.

Emerging research directions include computational studies of the compound's molecular electrostatic potential and conformational dynamics, leveraging density functional theory (DFT) calculations. Such investigations provide atomic-level insights for structure-activity relationship (SAR) optimization in drug design. Additionally, its potential as a click chemistry building block is being explored, particularly for bioorthogonal labeling applications in chemical biology.

Safety data sheets for 2-(4-bromothiophen-2-yl)-2,2-difluoroethan-1-ol emphasize standard precautions for laboratory handling, including the use of personal protective equipment (PPE) and chemical fume hoods. Proper storage conditions typically involve protection from moisture and light at controlled temperatures, following GHS classification guidelines. These protocols align with industry best practices for research chemical management.

Looking ahead, the scientific community anticipates expanded applications of this compound in covalent inhibitor design and metal-organic frameworks (MOFs). Its structural versatility positions it as a valuable tool for addressing contemporary challenges in targeted drug delivery and energy storage materials. As synthetic methodologies advance and analytical techniques become more sophisticated, CAS 1895455-04-5 will likely play an increasingly important role in interdisciplinary research initiatives.